Cas no 2034267-80-4 (2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide)

• Product Name: 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide
• CAS No: 2034267-80-4
• MF: C₁₇H₁₅N₅O₂S
• MW: 353.398301362991
• CID: 5333232
• Update Time: 2025-07-17

2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)acetamide
• 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)acetamide
• 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide

• Inchi： 1S/C17H15N5O2S/c23-15(9-22-16(24)6-5-13(21-22)11-3-4-11)20-17-19-14(10-25-17)12-2-1-7-18-8-12/h1-2,5-8,10-11H,3-4,9H2,(H,19,20,23)
• InChI Key： PNPXXTRJXWHKCO-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=NC=CC=2)N=C1NC(CN1C(C=CC(C2CC2)=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 604
• XLogP3: 1.1
• Topological Polar Surface Area: 116

Additional information on 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide

Recent Advances in the Study of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide (CAS: 2034267-80-4)

The compound 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide (CAS: 2034267-80-4) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridazinone and thiazole moieties, has attracted significant attention due to its potential therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific kinase pathways, which are often dysregulated in cancer and inflammatory conditions. In vitro studies have demonstrated that 2034267-80-4 exhibits potent inhibitory activity against a subset of kinases, including those involved in cell proliferation and immune response. These findings suggest that the compound could serve as a valuable tool for targeting these pathways in disease contexts. Additionally, structural-activity relationship (SAR) studies have been conducted to identify key functional groups that contribute to its bioactivity, paving the way for further optimization.

In vivo studies have further validated the therapeutic potential of 2034267-80-4. Preclinical models of cancer have shown that the compound can effectively inhibit tumor growth with minimal off-target effects. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized in detail, highlighting its suitability for further development. Researchers have also explored combination therapies, where 2034267-80-4 is used alongside other targeted agents, yielding synergistic effects in certain cancer types.

Beyond oncology, recent investigations have explored the anti-inflammatory properties of 2034267-80-4. The compound has been shown to suppress pro-inflammatory cytokines and chemokines in cellular and animal models, suggesting its potential utility in treating chronic inflammatory diseases. These findings are particularly relevant given the growing need for novel anti-inflammatory agents with improved safety profiles.

In conclusion, the latest research on 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide (CAS: 2034267-80-4) underscores its multifaceted therapeutic potential. Its ability to target critical kinase pathways, combined with favorable pharmacokinetic properties, positions it as a promising candidate for further development in both oncology and inflammatory diseases. Future studies will likely focus on advancing this compound through clinical trials and exploring its applications in additional disease contexts.